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Compound of Interest

Compound Name: Ketodieldrin

Cat. No.: B608328

This technical guide provides a comprehensive overview of Ketodieldrin, focusing on the
specific compound 12-Keto-dieldrin. It is intended for researchers, scientists, and drug
development professionals, offering detailed information on its chemical identity, analytical
methods, and biological significance.

Chemical Identifiers and Properties

Ketodieldrin, in the context of this guide, refers to 12-Keto-dieldrin, a derivative of the
organochlorine insecticide dieldrin. The nomenclature surrounding Ketodieldrin can be
ambiguous in scientific literature; therefore, it is crucial to refer to its specific CAS number for
clarity.

Table 1: Chemical Identifiers for 12-Keto-dieldrin
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Identifier Value Source
CAS Number 52745-99-0 [1112]
Molecular Formula C12HeCleO2 [1][2]

(1aR,2R,2aS,3S,6R,6aR,7S,7

aS)-rel-3,4,5,6,9,9-Hexachloro-
IUPAC Name la,2,2a,3,6,6a,7,7a-octahydro-  [1]

2,7:3,6-dimethanonaphth[2,3-

b]oxiren-8-one

Synonyms 12-Keto Dieldrin, WL 42170
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C12C3C(C(C1=0)C4C204)C5
(C(=C(C3(C5(Cl)chchehehCl

Canonical SMILES

Molecular Weight 394.89 g/mol

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 12-Keto-dieldrin are not
extensively documented in readily available literature, suggesting it is a specialized research
compound. However, general methodologies for the analysis of related organochlorine
pesticides can be adapted.

General Analytical Approach for Organochlorine
Pesticides

The analysis of organochlorine pesticides like dieldrin and its derivatives typically involves
extraction from a sample matrix followed by cleanup and instrumental analysis. Gas
chromatography (GC) coupled with an electron capture detector (ECD) or a mass spectrometer
(MS) is the most common analytical technique.

Sample Preparation:
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o Extraction: Solid samples can be extracted using methods such as Soxhlet (Method 3540),
ultrasonic (Method 3550), or pressurized fluid extraction (Method 3545) with solvents like
hexane-acetone or methylene chloride-acetone mixtures.

o Cleanup: Extracts often require cleanup to remove interfering substances. This can be
achieved using techniques like solid-phase extraction (SPE) with cartridges containing
materials such as Florisil.

Instrumental Analysis (GC-MS/MS):

A gas chromatograph coupled with a tandem mass spectrometer (GC-MS/MS) provides high
sensitivity and selectivity for the detection and quantification of organochlorine pesticides.

e Gas Chromatograph (GC) Conditions:

o Column: A capillary column suitable for pesticide analysis, such as a DB-5ms or
equivalent.

o Injection: Splitless injection mode is typically used for trace analysis.

o Oven Temperature Program: A programmed temperature ramp is employed to separate
the analytes. For example, starting at 60°C, holding for a few minutes, then ramping up to
around 300°C.

o Carrier Gas: Helium at a constant flow rate.
e Mass Spectrometer (MS/MS) Conditions:
o lonization: Electron ionization (El) is standard.

o Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for high selectivity and
sensitivity, where specific precursor-to-product ion transitions for the target analyte are
monitored.

Synthesis of Dieldrin Metabolites

While a specific protocol for the synthesis of 12-Keto-dieldrin is not readily available, the
synthesis of a related bridged ketone metabolite of dieldrin, known as "Klein's metabolite," has
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been described. This process involves the solvolysis of the triflate of syn-12-hydroxydieldrin.
This suggests that 12-Keto-dieldrin could potentially be synthesized through the oxidation of a
corresponding hydroxylated dieldrin precursor.

Signaling Pathways and Logical Relationships

The specific biological pathways and mechanisms of action of 12-Keto-dieldrin are not well-
characterized. However, it is known to be a metabolite of the insecticide dieldrin. The metabolic
pathways of dieldrin can therefore provide context for the formation and potential biological role
of 12-Keto-dieldrin.

Microbial Degradation of Dieldrin

In the environment, microorganisms play a crucial role in the degradation of dieldrin. One of the
identified metabolic pathways is the oxidation of dieldrin to a keto-derivative, which may be 12-
Keto-dieldrin (referred to as keto-aldrin in some literature).

Oxidation
Dieldrin (Microbial Enzymes) 12-Keto-dieldrin
(keto-aldrin)

Click to download full resolution via product page

Caption: Microbial oxidation of Dieldrin to 12-Keto-dieldrin.

General Mechanism of Action of Dieldrin and Related
Compounds

Dieldrin and other cyclodiene insecticides are known to be non-competitive antagonists of the
y-aminobutyric acid (GABA) receptor-chloride channel complex in the central nervous system.
This interaction blocks the inhibitory effects of GABA, leading to hyperexcitability and
convulsions. While the specific action of 12-Keto-dieldrin has not been detailed, it may share a
similar mechanism of action due to its structural similarity to dieldrin.
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Caption: Proposed mechanism of action for Dieldrin and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Ketodieldrin (12-Keto-
dieldrin)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608328#ketodieldrin-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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